2-(4-fluorophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]acetamide
• InChI: InChI=1S/C15H20FNO3S/c16-13-3-1-12(2-4-13)9-14(19)17-10-15(20-7-6-18)5-8-21-11-15/h1-4,18H,5-11H2,(H,17,19)
• InChI Key: KMBFQCVRBPVBMP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(CNC(=O)CC2=CC=C(C=C2)F)OCCO
• Molecular Formula: C15H20FNO3S
• Molecular Weight: 313.4 g/mol

Description

2-(4-fluorophenyl)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H20FNO3S and its molecular weight is 313.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Erythrinanes Synthesis : A study demonstrated the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(methylthio)acetamides leading to erythrinanes, showcasing a method applicable to the formal synthesis of naturally occurring Erythrina alkaloids (Shiho Chikaoka et al., 2003).

• Photoreactions of Flutamide : Investigation into the photoreactions of flutamide in different solvents revealed unique photoreaction pathways, indicating the potential for studying similar compounds under varying conditions (Y. Watanabe et al., 2015).

• Potential Pesticides : X-ray powder diffraction characterized new derivatives of N-aryl-2,4-dichlorophenoxyacetamide, highlighting their potential as pesticides and contributing to the understanding of their structural properties (E. Olszewska et al., 2008).

Drug Analysis and Degradation

• Nootropics Degradation : A study on the thermal degradation of modafinil and related compounds in a GC injector identified key degradation products, which is crucial for understanding the stability and analysis of related chemical compounds (Geraldine Dowling et al., 2017).

Bioactive Compounds Analysis

• Spectroscopic and Quantum Studies : Research on benzothiazolinone acetamide analogs involved spectroscopic and quantum mechanical studies, along with photovoltaic efficiency modeling, indicating their potential in dye-sensitized solar cells and as bioactive compounds (Y. Mary et al., 2020).

Antitumor Activities

• Synthesis and Antitumor Activities : The synthesis of compounds with a structure similar to the requested compound has been explored for their antitumor activities, providing insights into the design of potential therapeutic agents (Xiong Jing, 2011).